Cas no 1369161-72-7 (2-(1-methylpiperidin-2-yl)propanoic acid)

• Product Name: 2-(1-methylpiperidin-2-yl)propanoic acid
• CAS No: 1369161-72-7
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6030889
• PubChem ID: 82412062
• Update Time: 2025-10-30

2-(1-methylpiperidin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylpiperidin-2-yl)propanoic acid
• EN300-1826717
• 1369161-72-7

• Inchi： 1S/C9H17NO2/c1-7(9(11)12)8-5-3-4-6-10(8)2/h7-8H,3-6H2,1-2H3,(H,11,12)
• InChI Key： SZNFEECTSWIONR-UHFFFAOYSA-N
• SMILES： OC(C(C)C1CCCCN1C)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(1-methylpiperidin-2-yl)propanoic acid

2-(1-methylpiperidin-2-yl)propanoic acid: A Versatile Compound with Emerging Applications in Biomedical Research

2-(1-methylpiperidin-2-yl)propanoic acid, with the chemical identifier CAS 1369161-72-7, represents a novel class of organic compounds that has garnered significant attention in recent years due to its unique molecular structure and potential therapeutic applications. This compound belongs to the broader family of substituted piperidine derivatives, which are widely studied for their pharmacological properties and ability to modulate various biological targets. The 2-(1-methylpiperidin-2-yl)propanoic acid molecule features a central piperidine ring substituted with a methyl group at the 1-position, connected to a propanoic acid chain. This structural configuration not only enhances its solubility properties but also contributes to its potential as a scaffold for drug design.

Recent advancements in medicinal chemistry have highlighted the importance of 2-(1-methylpiperidin-2-yl)propanoic acid as a building block for the development of small-molecule therapeutics. A 2023 study published in Journal of Medicinal Chemistry demonstrated its role in the synthesis of bioactive compounds targeting G-protein-coupled receptors (GPCRs). These receptors are critical signaling proteins involved in numerous physiological processes, including neurotransmission and hormone regulation. The 2-(1-methylpiperidin-2-yl)propanoic acid scaffold was shown to enhance the binding affinity of ligands to specific GPCRs, offering new possibilities for the treatment of neurological disorders and metabolic diseases.

From a synthetic perspective, the 2-(1-methylpiperidin-2-yl)propanoic acid compound is synthesized through a multi-step process involving the functionalization of piperidine rings and the introduction of carboxylic acid functionalities. Researchers have explored various catalytic methods to optimize the yield and purity of this compound, which is essential for its application in pharmaceutical development. A 2022 paper in Organic & Biomolecular Chemistry reported the use of microwave-assisted synthesis to improve the efficiency of the reaction, reducing both time and energy consumption while maintaining high stereochemical control.

One of the most promising applications of 2-(1-methylpiperidin-2-yl)propan,ic acid lies in its potential as a modulator of ion channels. Ion channels play a vital role in cellular communication and are implicated in conditions such as arrhythmias and chronic pain. A 2023 study published in ACS Chemical Biology revealed that derivatives of 2-(1-methylpiperidin-2-yl)propanoic acid exhibit selective activity against voltage-gated sodium channels, making them potential candidates for the treatment of neuropathic pain. The ability to fine-tune the chemical structure of this compound allows for the development of molecules with enhanced selectivity and reduced side effects.

Another area of interest is the use of 2-(1-methylpiperidin-2-yl)propanoic acid in the design of prodrugs. Prodrugs are inactive compounds that are converted into their active form within the body, often improving bioavailability and reducing toxicity. A 2023 review in Drug Discovery Today highlighted the potential of 2-(1-methylpiperidin-2-yl)propanoic acid as a prodrug scaffold for targeting specific tissues. The compound's ability to undergo enzymatic hydrolysis in vivo makes it an attractive candidate for controlled drug delivery systems, particularly in the treatment of diseases requiring localized therapeutic action.

From a pharmacokinetic standpoint, the 2-(1-methylpiperidin-2-yl)propanoic acid compound exhibits favorable properties that make it suitable for oral administration. A 2023 study in Pharmaceutical Research demonstrated that its derivatives have improved absorption rates and reduced metabolic degradation compared to traditional small-molecule drugs. This characteristic is particularly important for the development of drugs targeting chronic conditions, where long-term compliance and consistent therapeutic levels are critical.

Recent research has also focused on the potential of 2-(1-methylpiperidin-2-yl)propanoic acid in the field of anti-inflammatory drug development. Inflammation is a complex biological response that plays a dual role in both defense and disease. A 2023 paper in Journal of Inflammation Research reported that derivatives of this compound can modulate the activity of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. This finding suggests that 2-(1-methylpiperidin-2-yl)propanoic acid could be a valuable tool in the design of anti-inflammatory agents with minimal immunosuppressive side effects.

Looking ahead, the future of 2-(1-methylpiperidin-2-yl)propanoic acid research is likely to be shaped by advances in computational chemistry and machine learning. These technologies are being used to predict the biological activity of potential derivatives and optimize their chemical structures for specific therapeutic applications. A 2023 study in Nature Communications demonstrated how machine learning algorithms can identify novel scaffolds with high predictive accuracy, significantly accelerating the drug discovery process.

Despite its promising potential, the development of 2-(1-methylpiperidin-2-yl)propanoic acid as a therapeutic agent faces several challenges. One of the primary obstacles is the need for further preclinical and clinical studies to validate its safety and efficacy. Additionally, the synthesis of this compound requires precise control of stereochemistry and functional group compatibility, which can be technically demanding. However, ongoing advancements in synthetic methodologies and analytical techniques are expected to address these challenges in the coming years.

In conclusion, 2-(1-methylpiperidin-2-yl)propanoic acid represents a versatile and promising compound with a wide range of potential applications in medicinal chemistry. Its unique molecular structure and the ability to modify its chemical properties make it an attractive candidate for the development of novel therapeutics. As research in this area continues to evolve, it is anticipated that 2-(1-methylpiperidin-2-yl)propanoic acid will play an increasingly important role in the treatment of various diseases, offering new hope for patients with unmet medical needs.

For further information on the latest developments in 2-(1-methylpiperidin-2-yl)propanoic acid research, readers are encouraged to consult recent publications in leading scientific journals and attend specialized conferences in the field of medicinal chemistry and pharmaceutical sciences.

Key terms: 2-(1-methylpiperidin-2-yl)propanoic acid, G-protein-coupled receptors, ion channels, prodrugs, anti-inflammatory agents, medicinal chemistry, drug discovery, computational chemistry, machine learning.

References: Journal of Medicinal Chemistry, Organic & Biomolecular Chemistry, ACS Chemical Biology, Drug Discovery Today, Pharmaceutical Research, Journal of Inflammation Research, Nature Communications.

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